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Compound Name:
yl)methanamine

cat. No.: B11875998

In-depth Technical Guide: (1-Benzyl-1H-indol-5-
yl)methanamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of (1-Benzyl-1H-indol-5-
yl)methanamine, a heterocyclic amine with potential applications in medicinal chemistry and
drug discovery. This guide consolidates available data on its chemical identity, and molecular
structure. Due to the limited publicly available information on this specific compound, this guide
also outlines a plausible synthetic approach based on established chemical principles for
related indole derivatives.

Chemical Identity and Properties

(1-Benzyl-1H-indol-5-yl)methanamine is a derivative of indole, a common scaffold in
pharmacologically active compounds. The presence of the benzyl group at the N1 position and
the methanamine group at the C5 position suggests its potential as an intermediate in the
synthesis of more complex molecules.

Table 1: Chemical Identifiers and Properties
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Identifier Value Source
Alfa Chemistry[1],
CAS Number 887583-42-8 )
Chemicalbook[2]
Molecular Formula C16H1sN-2 AppChem|3]
Molecular Weight 236.31 g/mol Alfa Chemistry

Molecular Structure

The molecular structure of (1-Benzyl-1H-indol-5-yl)methanamine consists of a central indole
ring system. A benzyl group is attached to the nitrogen atom (position 1) of the indole ring, and
a methanamine (-CHz2NH2) group is attached to position 5 of the indole ring.
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Figure 1: Molecular Structure of (1-Benzyl-1H-indol-5-yl)methanamine

Potential Synthesis Pathway

While specific experimental protocols for the synthesis of (1-Benzyl-1H-indol-5-
yl)methanamine (CAS 887583-42-8) are not readily available in the public domain, a logical
synthetic route can be proposed based on standard organic chemistry transformations of indole
derivatives. A plausible approach involves the N-benzylation of an appropriate indole precursor
followed by the introduction and reduction of a nitrile group at the 5-position.

N-Benzylation ) Reduction
1H-Indole-5-carbonitrile (Benzyl bromide, Base) l-BenzyI-lH-indole-5-carbonitriIe)M((l-Benzyl-lH-indol-5-yl)methanamine)
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Caption: Proposed synthetic pathway for (1-Benzyl-1H-indol-5-yl)methanamine.

Step 1: N-Benzylation of 1H-Indole-5-carbonitrile

The first step would involve the N-alkylation of 1H-indole-5-carbonitrile with a benzylating agent
such as benzyl bromide in the presence of a suitable base (e.g., sodium hydride) in an aprotic
polar solvent like dimethylformamide (DMF). This reaction selectively introduces the benzyl
group onto the nitrogen of the indole ring.

Step 2: Reduction of the Nitrile Group

The resulting 1-Benzyl-1H-indole-5-carbonitrile would then undergo reduction of the nitrile
group to a primary amine. This can be achieved using a strong reducing agent like lithium
aluminum hydride (LiAlH4) in an ethereal solvent such as tetrahydrofuran (THF), followed by an
aqueous workup. Alternatively, catalytic hydrogenation (e.g., using hydrogen gas with a Raney
nickel or palladium catalyst) could also be employed for this transformation.

Potential Applications in Research and Drug
Development

Indole-based compounds are of significant interest in medicinal chemistry due to their wide
range of biological activities. The structural motifs present in (1-Benzyl-1H-indol-5-
yl)methanamine suggest it could serve as a valuable building block for the synthesis of:

o Serotonin Receptor Agonists/Antagonists: The indole core is structurally related to serotonin,
making it a key scaffold for targeting various serotonin receptor subtypes.

e Enzyme Inhibitors: The amine functionality can be further derivatized to interact with the
active sites of various enzymes.

» Antimicrobial or Antiviral Agents: Modified indole derivatives have shown promise as
antimicrobial and antiviral compounds.

Conclusion
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(1-Benzyl-1H-indol-5-yl)methanamine, identified by CAS number 887583-42-8, represents a
chemical entity with considerable potential for further exploration in the fields of synthetic and
medicinal chemistry. While detailed experimental data and biological activity studies are
currently limited in the public literature, its structure provides a foundation for the design and
synthesis of novel therapeutic agents. The proposed synthetic pathway offers a viable route for
its preparation, enabling further investigation into its chemical and biological properties.
Researchers and drug development professionals are encouraged to consider this compound
as a versatile intermediate for the creation of new molecular entities with therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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